Cas no 103319-03-5 (Cyclohexanone, 2-acetyl-4-(4-pyridinyl)-)

• Product Name: Cyclohexanone, 2-acetyl-4-(4-pyridinyl)-
• CAS No: 103319-03-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1136385
• PubChem ID: 13772055
• Update Time: 2025-04-20

Cyclohexanone, 2-acetyl-4-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-acetyl-4-(4-pyridinyl)-
• DB-202758
• 2-Acetyl-4-(4-pyridinyl)cyclohexanone
• HWHKJOULOUZDEU-UHFFFAOYSA-N
• SCHEMBL7272419
• 2-acetyl-4-(4-pyridyl)cyclohexanone
• 2-acetyl-4-(4-pyridyl)-cyclohexanone
• 103319-03-5

• Inchi： 1S/C13H15NO2/c1-9(15)12-8-11(2-3-13(12)16)10-4-6-14-7-5-10/h4-7,11-12H,2-3,8H2,1H3
• InChI Key： HWHKJOULOUZDEU-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C=CN=CC=2)CC1C(C)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47Ų